Cas no 680-15-9 (Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate)

Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Properties

Names and Identifiers

• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
• Methyl fluorosulfonyldifluoroacetate
• Methyl 2-(fluorosulfonyl)difluoroacetate
• methyl 2,2-difluoro-2-fluorosulfonylacetate
• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
• Difluoro(fluorosulfonyl)acetic acid methyl ester
• Methyl (Fluorosulfonyl)difluoroacetate
• Aceticacid, difluoro(fluorosulfonyl)-, methyl ester (6CI,7CI,8CI,9CI)
• (Fluorosulfonyl)difluoroacetic acid methyl ester
• 2,2-Difluoro-2-fluorosulfonylacetic acid methyl ester
• Methyl 2-fluorosulfonyldifluoroacetate
• Methyl difluoro(fluorosulfonyl)acetate
• Methylfluorosulphonyldifluoroacetate
• Methyl(fluorosulfonyl)difluoroacetate
• Methyl fluorosulphonyldifluoroacetate
• Methyl fluorosulphonyl difluoro acetate
• GQJCAQADCPTHKN-UHFFFAOYSA-N
• Fluorosulfonyldifluoroacetic Acid Methyl Ester
• Acetic acid, difluoro(fluorosulfonyl)-, methyl ester
• 2,2-difluoro-2-fluorosulfony
• Difluoro(fluorosulfonyl)acetic Acid Methyl Ester
• InChI=1/C3H3F3O4S/c1-10-2(7)3(4,5)11(6,8)9/h1H3
• AKOS005063340
• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate, 97%
• AC-6208
• Q-201369
• FSO2CF2CO2CH3
• CS-0107267
• MFCD00144316
• EN300-101267
• DTXSID50338209
• C3H3F3O4S
• SCHEMBL95855
• methyl-2,2-difluoro-2-(fluorosulfonyl)acetate
• BCP21151
• GQJCAQADCPTHKN-UHFFFAOYSA-
• F0311
• FT-0628730
• FD2006
• AM61654
• AS-11418
• 680-15-9
• FT-0624112
• methyl 2,2-difluoro-2-(fluorosulfonyl) acetate
• AB03908
• Acetic acid, 2,2-difluoro-2-(fluorosulfonyl)-, methyl ester
• A835965
• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate,98%
• DB-030010
• +Expand

• MDL： MFCD00144316
• InChIKey： GQJCAQADCPTHKN-UHFFFAOYSA-N
• Inchi： 1S/C3H3F3O4S/c1-10-2(7)3(4,5)11(6,8)9/h1H3
• SMILES： S(C(C(=O)OC([H])([H])[H])(F)F)(=O)(=O)F
• BRN： 1812896

Computed Properties

• Exact Mass: 191.970414g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.970414g/mol
• Monoisotopic Mass: 191.970414g/mol
• Topological Polar Surface Area: 68.8Ų
• Heavy Atom Count: 11
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.13230
• PSA: 68.82000
• Refractive Index: n20/D 1.351(lit.)
• Boiling Point: 118°C
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Color/Form: Colorless or light yellow transparent liquid.
• Solubility: Not determined.
• Sensitiveness: Sensitive to humidity
• Density: 1.509 g/mL at 25 °C(lit.)

Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36/37/39-S45-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R34
• Hazard Level：3.2
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2920 8/PG 2
• Hazard Statement： H226,H314
• Warning Statement： P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 10-34
• Signal Word：Danger
• HazardClass：8 (3)
• FLUKA BRAND F CODES：10-21

Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides